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Compound of Interest

Compound Name:
1,3,5-Trimethylhexahydro-1,3,5-

triazine

Cat. No.: B085523 Get Quote

An In-depth Technical Guide on the Physical Characteristics of 1,3,5-trimethyl-1,3,5-triazinane

This technical guide provides a comprehensive overview of the physical and chemical

properties of 1,3,5-trimethyl-1,3,5-triazinane, also known as hexahydro-1,3,5-trimethyl-s-

triazine. The information is intended for researchers, scientists, and professionals in drug

development and other scientific fields who require detailed data on this compound.

Chemical Identity and Structure
1,3,5-trimethyl-1,3,5-triazinane is a cyclic organic compound characterized by a six-membered

ring containing alternating carbon and nitrogen atoms, with a methyl group attached to each

nitrogen atom.[1][2] Its structure is a result of the condensation reaction between methylamine

and formaldehyde.[1]

IUPAC Name: 1,3,5-Trimethyl-1,3,5-triazinane[1]

CAS Number: 108-74-7[3][4]

Molecular Formula: C₆H₁₅N₃[3][5]

Molecular Weight: 129.21 g/mol [5][6]

SMILES: CN1CN(C)CN(C)C1[3]
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Physicochemical Properties
The physical properties of 1,3,5-trimethyl-1,3,5-triazinane have been determined through

various experimental methods. It is typically a colorless liquid at room temperature.[5][7] The

quantitative data are summarized in the table below for easy reference and comparison.

Physical Property Value Unit

Appearance
Colorless or white solid /

Colorless liquid
-

Melting Point -27 °C

Boiling Point 155 - 163.5 °C

Density 0.919 - 0.925 g/cm³

Flash Point 49 °C

Refractive Index 1.4621 (at 20°C) -

Water Solubility 350 g/L (at 25°C)

Enthalpy of Vaporization 51.20 ± 0.80 kJ/mol

Ionization Energy 7.60 eV

Data sourced from multiple references.[1][3][4][6][8][9][10]

Experimental Protocols
Detailed experimental procedures for determining the key physical properties of organic

compounds like 1,3,5-trimethyl-1,3,5-triazinane are outlined below. These are generalized

protocols based on standard laboratory techniques.[11][12]

Synthesis: Condensation of Methylamine and
Formaldehyde
1,3,5-trimethyl-1,3,5-triazinane is typically synthesized via the condensation of methylamine

and formaldehyde.[1]
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Reaction Setup: An aqueous solution of methylamine is placed in a reaction flask equipped

with a magnetic stirrer and cooled in an ice bath.

Reagent Addition: An aqueous solution of formaldehyde (e.g., 37% in water) is added

dropwise to the cooled methylamine solution while stirring vigorously. The temperature

should be maintained below 10°C during the addition.

Reaction: After the addition is complete, the mixture is allowed to warm to room temperature

and stirred for several hours to ensure the reaction goes to completion.

Extraction: The product is extracted from the aqueous solution using an appropriate organic

solvent, such as diethyl ether or dichloromethane.

Purification: The organic layer is dried over an anhydrous drying agent (e.g., MgSO₄),

filtered, and the solvent is removed under reduced pressure. The resulting crude product can

be further purified by vacuum distillation.
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Caption: Synthesis workflow for 1,3,5-trimethyl-1,3,5-triazinane.

Determination of Boiling Point
The boiling point is determined using a simple distillation apparatus.[11]

Apparatus Setup: A 50 mL round-bottom flask is charged with approximately 10 mL of 1,3,5-

trimethyl-1,3,5-triazinane and a few boiling chips. The flask is connected to a distillation head

with a thermometer, a condenser, and a collection flask.

Heating: The flask is gently heated in a heating mantle.
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Measurement: The temperature is recorded when the vapor condensation ring passes the

thermometer bulb and a stable temperature is observed while the liquid is distilling at a

steady rate (approximately 1-2 drops per second). This stable temperature is the boiling

point.[11]

Determination of Melting Point
Since the melting point is -27°C, a low-temperature melting point apparatus or a cryostat is

required.

Sample Preparation: A small amount of the solidified sample is placed in a capillary tube.

Apparatus Setup: The capillary tube is placed in a melting point apparatus capable of cooling

below ambient temperature.

Measurement: The sample is slowly warmed from a very low temperature. The melting point

range is recorded from the temperature at which the first drop of liquid appears to the

temperature at which the entire sample becomes a clear liquid.[11]

Determination of Density
Apparatus: A pycnometer (specific gravity bottle) of a known volume is used.

Measurement (Empty): The pycnometer is cleaned, dried, and its mass is accurately

measured.

Measurement (Filled): The pycnometer is filled with the liquid sample, ensuring no air

bubbles are present. The mass of the filled pycnometer is measured. The temperature of the

liquid is recorded.

Calculation: The density is calculated by dividing the mass of the liquid (mass of filled

pycnometer minus mass of empty pycnometer) by the known volume of the pycnometer.
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Caption: Experimental workflow for physical property determination.

Spectroscopic Data
Spectroscopic methods are essential for the structural elucidation and confirmation of 1,3,5-

trimethyl-1,3,5-triazinane.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum is expected to show signals corresponding to the

methyl protons (N-CH₃) and the methylene protons of the triazinane ring (-NCH₂N-).[3][13]

¹³C NMR: The carbon NMR spectrum would show distinct signals for the methyl carbons

and the methylene carbons in the ring.[13]

Mass Spectrometry (MS): Electron ionization mass spectrometry can be used to determine

the molecular weight and fragmentation pattern of the molecule, confirming its identity.[14]
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Infrared (IR) Spectroscopy: The IR spectrum would display characteristic absorption bands

for C-H and C-N bonds present in the molecule.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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